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Compound of Interest

Compound Name: Butane, 1-(1-methylpropoxy)-
CAS No.: 999-65-5
Cat. No.: B031612
Get Quote
. J

Executive Summary

Butane, 1-(1-methylpropoxy)- (Butyl sec-butyl ether) is an unsymmetrical C8 ether widely
utilized as a specialized solvent in industrial and pharmaceutical extractions. Unlike common
lower-molecular-weight ethers (e.g., diethyl ether, MTBE), this solvent offers a higher boiling
point, lower volatility, and unique lipophilicity, making it ideal for high-temperature extractions
and processes requiring reduced vapor emissions.

Its primary utility lies in the purification of organic acids (e.g., phosphoric acid) and the liquid-
liquid extraction (LLE) of lipophilic Active Pharmaceutical Ingredients (APIs) where phase
separation efficiency and solvent recovery are critical.

Physicochemical Profile

Understanding the solvent's physical properties is essential for designing safe and efficient
extraction protocols.
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Property

Value | Description

Impact on Extraction

IUPAC Name

1-(1-Methylpropoxy)butane

Precise identification for

regulatory filing.

Common Name

Butyl sec-butyl ether

Used in commercial

procurement.

Molecular Formula

Non-polar ether backbone.

Molecular Weight

130.23 g/mol

Heavier than water; affects

phase separation kinetics.

Boiling Point

~131°C (Est.)

Allows for higher temperature
processing without solvent
loss; requires vacuum for

removal.

Density

~0.77 g/mL

Floats on water (Upper
Phase).

Solubility in Water

Negligible

Excellent for partitioning non-
polar compounds from

agueous phases.

Flash Point

~25°C (Est.)

Flammable; requires standard

Class 1B solvent handling.

Peroxide Potential

High

Contains a sec-butyl group (a-
hydrogen); susceptible to rapid

peroxide formation.

Critical Note: The presence of the sec-butyl group creates a tertiary carbon adjacent to the

oxygen, increasing susceptibility to radical attack and peroxide formation compared to linear

ethers. Always test for peroxides before use.
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Core Application Areas
A. Pharmaceutical Intermediates & API Extraction

In drug development, this solvent is preferred when:

o Selectivity is required: Its steric bulk (sec-butyl group) offers different solvation shells than
linear ethers, potentially improving the separation of specific isomers or conformers.

e Thermal stability is needed: Processes requiring heating (>50°C) to dissolve recalcitrant
solids can be performed without refluxing the solvent.

e Grignard & Organometallic Chemistry: Used as a reaction medium that doubles as an
extraction solvent during workup, minimizing solvent swaps.

B. Purification of Inorganic Acids (The "Phosphoric
Acid" Process)

A major industrial application is the extraction of phosphoric acid from digestion liquors (e.g.,
lignocellulosic pulping). The ether forms a hydrogen-bonded complex with the acid, pulling it
into the organic phase while leaving impurities (metals, salts) in the aqueous phase.

Experimental Protocols
Protocol 1: General Liquid-Liquid Extraction (LLE) for
Lipophilic APIs

Objective: Isolate a non-polar drug intermediate from a crude aqueous reaction mixture.

Materials:

Crude aqueous mixture (pH adjusted based on analyte pKa).

Butane, 1-(1-methylpropoxy)- (Peroxide-free).

Brine (Saturated NaCl).

Drying Agent (
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Workflow Diagram:

Crude Aqueous Mixture

(Target API + Impurities)

Step 1: pH Adjustment
(Target Neutral/Non-ionized Form)

l

Step 2: Add Butyl sec-butyl ether
(Ratio 1:1 viv)

l

Step 3: Agitation & Settling
(Allow Phase Separation)

Step 4: Phase Separation
(Top: Organic | Bottom: Aqueous)

ollect Organic Layer

Step 5: Wash Organic Phase
(Brine/Water to remove salts)

l

Step 6: Drying & Filtration
(Anhydrous MgSO4)

Step 7: Solvent Removal

(Rotavap @ 45°C, <20 mbar)
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Figure 1: Standard Liquid-Liquid Extraction Workflow for Lipophilic Compounds.

Step-by-Step Procedure:

Preparation: Ensure the solvent tests negative for peroxides (see Section 5).

e pH Adjustment: Adjust the aqueous feed to a pH where the target molecule is neutral (e.qg.,
pH > pKa + 2 for bases).

o Extraction: Add Butane, 1-(1-methylpropoxy)- to the aqueous feed in a separatory funnel
(1:1 or 1:2 ratio). Shake vigorously for 2 minutes. Vent frequently.

o Separation: Allow layers to settle. The ether (density ~0.77) will be the top layer.

o Note: If an emulsion forms, the higher viscosity of this ether compared to diethyl ether may
require adding brine or centrifugation.

e Washing: Drain the lower aqueous layer. Wash the upper organic layer with 0.5 volumes of
brine to remove entrained water.

e Recovery: Dry the organic phase over anhydrous

for 15 minutes. Filter.

o Concentration: Remove solvent under reduced pressure. Due to the high boiling point
(~131°C), a high vacuum (<20 mbar) and water bath (40-50°C) are required.

Protocol 2: Purification of Phosphoric Acid
(Industrial/Green Process)

Objective: Extract pure phosphoric acid (

) from a crude acidic liquor.

Mechanism: Butyl sec-butyl ether acts as a Lewis base, coordinating with the protons of
phosphoric acid to form a reversible lipophilic complex.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b031612/docs?utm_src=pdf-body-img#application-note-high-purity-extraction-using-butane-1-1-methylpropoxy
https://www.benchchem.com/product/b031612/docs?utm_src=pdf-body#application-note-high-purity-extraction-using-butane-1-1-methylpropoxy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow Diagram:

Aqueous Phase

Scrubbing
Loaded Solvent (Remove Co-extracted Impurities) ater Wash @ Elevated Temp Regenerated Solvent

ion Stage [
PO4 e (Solvent Injection) [ Solvent Recycle

Click to download full resolution via product page
Figure 2: Continuous Extraction Cycle for Acid Purification.
Step-by-Step Procedure:

o Contacting: Mix the crude acid solution with Butane, 1-(1-methylpropoxy)- in a counter-
current extraction column or mixer-settler.

» Loading: The phosphoric acid transfers into the ether phase. Impurities (Fe, Al, Ca) remain in
the aqueous raffinate.

» Stripping: Contact the loaded ether phase with distilled water.

o Critical Step: Heating the stripping water (to ~60-80°C) weakens the Ether-Acid complex,
releasing the purified acid back into the aqueous phase.

» Regeneration: The stripped solvent is cooled and recycled back to the extraction stage.
Safety & Handling: The Peroxide Threat
Hazard: Like all ethers with

-hydrogens, Butane, 1-(1-methylpropoxy)- reacts with atmospheric oxygen to form explosive
hydroperoxides. The branched sec-butyl group accelerates this process.

Mandatory Safety Protocol:

o Testing: Test for peroxides using Kl starch paper or Quantofix® strips before every use.
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o Limit: If >10 mg/L, do not distill. Treat immediately.

e Inhibition: Ensure the solvent is stabilized with BHT (Butylated hydroxytoluene) or similar

inhibitors if stored for long periods.

e Removal: To remove peroxides, wash the solvent with 5% aqueous

(Ferrous Sulfate) or pass through activated alumina.

o Storage: Store under inert gas (Nitrogen/Argon) in amber glass bottles, away from light.

Troubleshooting Guide

Issue

Probable Cause

Corrective Action

Emulsion Formation

Similar densities or surfactant

presence.

Add saturated NaCl (Brine);
Filter through Celite;

Centrifuge.

Low Recovery of API

pH incorrect; APl is too polar.

Re-check aqueous pH;
Perform multiple extractions
(3x); Consider "salting out" the

aqueous phase.

Solvent Won't Evaporate

Vacuum insufficient for high BP
(131°C).

Increase vacuum strength (<10
mbar); Increase bath temp to
50°C; Use azeotropic

distillation with Ethanol.

Positive Peroxide Test

Aged solvent; Improper

storage.

STOP WORK. Wash with
Ferrous Sulfate solution

immediately. Retest.

References

» National Center for Biotechnology Information (2023).PubChem Compound Summary for
CID 13837, Butane, 1-(1-methylpropoxy)-. Retrieved from [Link]

o European Patent Office.Method for purifying phosphoric acid using ether extraction. Patent
EP0002924003. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 7/9

Tech Support


https://www.benchchem.com/product/b031612/docs?utm_src=pdf-body#application-note-high-purity-extraction-using-butane-1-1-methylpropoxy
https://pubchem.ncbi.nlm.nih.gov/compound/13837
https://worldwide.espacenet.com/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031612?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Wacker Chemie AG.Safety Data Sheet: Ethers and Peroxide Formation. Retrieved from
[Link]

e OECD SIDS.Dibutyl Ether and Isomers: Initial Assessment Report. UNEP Publications.
Retrieved from [Link]

» To cite this document: BenchChem. [Application Note: High-Purity Extraction Using Butane,
1-(1-methylpropoxy)-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031612/docs#application-note-high-purity-extraction-
using-butane-1-1-methylpropoxy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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